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Compound of Interest

Compound Name: Palmitic acid-13C sodium

Cat. No.: B15585635 Get Quote

For researchers and scientists in drug development, ensuring laboratory safety and proper

chemical handling is paramount. This guide provides essential, immediate safety and logistical

information for the proper disposal of Palmitic acid-13C sodium salt, a non-radioactive,

isotopically labeled compound. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Palmitic acid-13C sodium salt is generally considered a low-hazard compound. However, its

toxicological properties have not been fully investigated[1][2]. Therefore, it is crucial to handle it

with care, treating it as a potentially hazardous substance. The primary hazards identified are

mild irritation to the skin, eyes, and respiratory tract[1][3][4].

Personal Protective Equipment (PPE): When handling Palmitic acid-13C sodium salt,

especially during disposal procedures, the following PPE should be worn:

NIOSH/MSHA-approved respirator

Chemical-resistant gloves

Safety goggles or glasses

Lab coat
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Spill Management
In the event of a spill, immediate action is necessary to prevent contamination and exposure.

Spill Cleanup Protocol:

Evacuate and Ventilate: If a significant amount of dust is generated, evacuate the immediate

area and ensure adequate ventilation.

Containment: Prevent the powder from spreading.

Cleanup: Carefully sweep or vacuum the spilled material. Avoid actions that create dust.

Place the collected material into a clean, dry, and properly labeled, closed container for

disposal[1].

Step-by-Step Disposal Protocol
Disposal of Palmitic acid-13C sodium salt must be conducted in strict accordance with all

applicable federal, state, and local environmental regulations[2][4]. The following steps provide

a general guideline for its disposal.

Waste Characterization: As the waste generator, you are responsible for determining if the

waste is hazardous. Consult US EPA guidelines under 40 CFR Part 261.3 and your local

regulations[1]. Given that the toxicological properties are not fully known, it is prudent to

handle it as a chemical waste.

Containerization:

Place the waste Palmitic acid-13C sodium salt in a clearly labeled, sealed, and non-

reactive container.

The label should include:

"Hazardous Waste" (or as required by your institution)

Chemical Name: Palmitic acid-13C sodium salt

Associated Hazards (e.g., "Mild Irritant")
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Date of accumulation

Storage:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

Ensure the storage area is away from incompatible materials.

Engage a Licensed Waste Disposal Service:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for pickup and disposal.

Alternatively, directly engage a licensed professional waste disposal company[4][5].

Provide them with the Safety Data Sheet (SDS) for Palmitic acid-13C sodium salt.

Documentation:

Maintain a record of the waste disposal, including the amount of waste, date of disposal,

and the name of the disposal company.

Quantitative Data Summary
The following table summarizes key physical and chemical properties of Palmitic acid sodium

salt, which are relevant for its handling and disposal. Note that the isotopically labeled version

will have a slightly higher molecular weight, but other properties are expected to be similar to

the unlabeled compound.
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Property Value Reference

Appearance White crystalline powder [1]

Molecular Formula C16H31NaO2 [6]

Molecular Weight 278.4 g/mol (unlabeled) [6]

Melting Point 270 °C / 518 °F [6]

Solubility No information available [6]

Stability Stable under normal conditions [6]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Palmitic acid-13C sodium salt.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/21728.pdf
https://www.fishersci.com/store/msds?partNumber=AC416700250&productDescription=PALMITIC+ACID+SODIUM+SAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC416700250&productDescription=PALMITIC+ACID+SODIUM+SAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC416700250&productDescription=PALMITIC+ACID+SODIUM+SAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC416700250&productDescription=PALMITIC+ACID+SODIUM+SAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC416700250&productDescription=PALMITIC+ACID+SODIUM+SAL+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b15585635?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15585635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Have waste Palmitic acid-13C sodium salt

Is the material a spill residue or unused product?

Is the container empty and clean?

Dispose of as non-hazardous waste (consult institutional policy)

YesNo

Package in a labeled, sealed container

Yes

Consult Safety Data Sheet (SDS) for hazards

Store in designated hazardous waste area

Contact Environmental Health & Safety (EHS) or licensed disposal service

Arrange for pickup and disposal

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for Palmitic acid-13C sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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